Cas no 16464-42-9 (Cyclohexanol,1-[3-[2-(diisopropylamino)ethoxy]-1-propynyl]- (8CI))

• Product Name: Cyclohexanol,1-[3-[2-(diisopropylamino)ethoxy]-1-propynyl]- (8CI)
• CAS No: 16464-42-9
• MF: C₁₇H₃₁NO₂
• MW: 281.433545351028
• CID: 206523
• PubChem ID: 140081
• Update Time: 2025-04-19

Cyclohexanol,1-[3-[2-(diisopropylamino)ethoxy]-1-propynyl]- (8CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,1-[3-[2-(diisopropylamino)ethoxy]-1-propynyl]- (8CI)
• 3-[2-(dipropan-2-ylamino)ethoxy]-1-prop-1-ynyl-cyclohexan-1-ol
• 3-[2-[di(propan-2-yl)amino]ethoxy]-1-prop-1-ynylcyclohexan-1-ol
• 3-[2-(dipropan-2-ylamino)ethoxy]-1-(prop-1-yn-1-yl)cyclohexanol
• Cyclohexanol, 1-, 3-diisopropylamino-2-ethoxy-1-propynyl-
• 3-{2-[Di(propan-2-yl)amino]ethoxy}-1-(prop-1-yn-1-yl)cyclohexan-1-ol
• 1-Cyclohexanol, 3-(2-diisopropylamino)ethoxy-1-(1-propynyl)-
• DTXSID30936964
• 16464-42-9

• Inchi： 1S/C17H31NO2/c1-6-9-17(19)10-7-8-16(13-17)20-12-11-18(14(2)3)15(4)5/h14-16,19H,7-8,10-13H2,1-5H3
• InChI Key： RACBOBKMDDZSAZ-UHFFFAOYSA-N
• SMILES： O(CCN(C(C)C)C(C)C)C1CCCC(C#CC)(C1)O

Computed Properties

• Exact Mass: 281.23563
• Monoisotopic Mass: 281.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 0.98
• Boiling Point: 379.6°Cat760mmHg
• Flash Point: 183.4°C
• Refractive Index: 1.498
• PSA: 32.7